N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[2-hydroxy-2-(4-phenylphenyl)propyl]acetamide
• InChI: InChI=1S/C22H27NO2S/c1-22(25,16-23-21(24)15-26-20-9-5-6-10-20)19-13-11-18(12-14-19)17-7-3-2-4-8-17/h2-4,7-8,11-14,20,25H,5-6,9-10,15-16H2,1H3,(H,23,24)
• InChI Key: INEYOOPHLAXLIF-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CSC1CCCC1)(C2=CC=C(C=C2)C3=CC=CC=C3)O
• Molecular Formula: C22H27NO2S
• Molecular Weight: 369.5 g/mol

Description

N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide, also known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. BPTA is a selective inhibitor of the protease furin, which plays a crucial role in the processing of various proteins involved in the immune response, cell proliferation, and viral infection.

Mechanism of Action

N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide selectively binds to the active site of furin, a proprotein convertase that is involved in the processing of various proteins. Furin cleaves proteins at specific sites to generate functional peptides, which are essential for the proper functioning of the immune system, cell proliferation, and viral infection. N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide inhibits the activity of furin by binding to its active site, thereby preventing the processing of its target proteins.
Biochemical and Physiological Effects
N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and metastasis, the inhibition of viral replication, and the modulation of the immune response. N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide has also been shown to reduce the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various autoimmune disorders.

Advantages and Limitations for Lab Experiments

N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide has several advantages for lab experiments, including its high selectivity and potency for furin inhibition, its stability in aqueous solutions, and its ease of synthesis. However, the limitations of N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide include its potential toxicity and off-target effects, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for research related to N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide, including the development of more potent and selective furin inhibitors, the investigation of the role of furin in various diseases, and the evaluation of the safety and efficacy of N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide in clinical trials. Additionally, the development of N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide derivatives with improved pharmacokinetic properties may enhance its therapeutic potential. Finally, the identification of novel targets for N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide may lead to the development of new therapies for various diseases.

Synthesis Methods

The synthesis of N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide involves the reaction of 2-hydroxypropylamine with 4-bromobiphenyl, followed by the reaction of the resulting intermediate with cyclopentanethiol and acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide has been extensively studied for its potential applications in the treatment of various diseases, including cancer, viral infections, and autoimmune disorders. The selective inhibition of furin by N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide has been shown to reduce the growth and metastasis of cancer cells in vitro and in vivo. Additionally, N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide has been shown to inhibit the replication of various viruses, including influenza, Ebola, and HIV, by blocking the processing of viral glycoproteins. Furthermore, N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide has been shown to modulate the immune response by inhibiting the activation of T cells and reducing the production of pro-inflammatory cytokines.